Cas no 2171240-89-2 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid
• CAS No: 2171240-89-2
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 5961684
• PubChem ID: 165576387
• Update Time: 2025-05-20

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid
• 2171240-89-2
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid
• EN300-1538614

• Inchi： 1S/C26H23FN2O5/c1-2-22(25(31)32)28-24(30)20-13-15(27)11-12-23(20)29-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21-22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m1/s1
• InChI Key： QFBROHPQJXQWNQ-JOCHJYFZSA-N
• SMILES： FC1C=CC(=C(C=1)C(N[C@@H](C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid

Introduction to (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic Acid (CAS No. 2171240-89-2)

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid (CAS No. 2171240-89-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Phe(F)-Gly-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a fluorinated phenyl ring, makes it an essential building block in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and its ease of removal under mild basic conditions. This property makes (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid an ideal choice for researchers aiming to synthesize complex peptides with high purity and yield. The fluorinated phenyl ring, on the other hand, introduces additional chemical diversity and can influence the pharmacological properties of the final peptide or protein product.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing Fmoc-L-Phe(F)-Gly-OH exhibit enhanced binding affinity to specific receptors, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The fluorinated phenyl group was found to improve the lipophilicity and cell permeability of these peptides, thereby enhancing their therapeutic efficacy.

In another study, researchers at the University of California, San Francisco, investigated the use of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid in the development of antiviral agents. The results showed that peptides synthesized using this compound exhibited potent antiviral activity against a range of viruses, including influenza and HIV. The Fmoc protecting group was found to be crucial in maintaining the structural integrity of these peptides during synthesis and storage.

The versatility of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid extends beyond its use in peptide synthesis. It has also been explored as a key intermediate in the synthesis of small molecule drugs. A recent study published in Organic Letters reported the successful synthesis of a novel class of small molecule inhibitors targeting protein-protein interactions using this compound as a starting material. These inhibitors showed promising activity against cancer-related targets, highlighting the potential of Fmoc-L-Phe(F)-Gly-OH in drug discovery and development.

The chemical properties of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid have also been extensively studied. Its solubility, stability, and reactivity are well-documented, making it a reliable choice for various synthetic protocols. The compound is typically supplied as a white crystalline solid with a molecular weight of 463.48 g/mol. It is stable under standard laboratory conditions but should be stored away from moisture and light to maintain its integrity.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid (CAS No. 2171240-89-2) is a versatile and valuable compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for researchers working on peptide synthesis, protein engineering, and drug discovery. As ongoing research continues to uncover new applications and potential therapeutic uses, this compound is likely to remain at the forefront of scientific innovation in these fields.